Cas no 1486850-32-1 (3-Cyclohexyl-2-methylbutan-1-amine)
3-Cyclohexyl-2-methylbutan-1-amine Chemical and Physical Properties
Names and Identifiers
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- 1486850-32-1
- AKOS019584111
- EN300-5255961
- 3-cyclohexyl-2-methylbutan-1-amine
- 3-Cyclohexyl-2-methylbutan-1-amine
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- Inchi: 1S/C11H23N/c1-9(8-12)10(2)11-6-4-3-5-7-11/h9-11H,3-8,12H2,1-2H3
- InChI Key: IYZONFKEOCRTPB-UHFFFAOYSA-N
- SMILES: NCC(C)C(C)C1CCCCC1
Computed Properties
- Exact Mass: 169.183049738g/mol
- Monoisotopic Mass: 169.183049738g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 26Ų
3-Cyclohexyl-2-methylbutan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-5255961-0.05g |
3-cyclohexyl-2-methylbutan-1-amine |
1486850-32-1 | 95.0% | 0.05g |
$768.0 | 2025-03-15 | |
| Enamine | EN300-5255961-0.1g |
3-cyclohexyl-2-methylbutan-1-amine |
1486850-32-1 | 95.0% | 0.1g |
$804.0 | 2025-03-15 | |
| Enamine | EN300-5255961-0.25g |
3-cyclohexyl-2-methylbutan-1-amine |
1486850-32-1 | 95.0% | 0.25g |
$840.0 | 2025-03-15 | |
| Enamine | EN300-5255961-0.5g |
3-cyclohexyl-2-methylbutan-1-amine |
1486850-32-1 | 95.0% | 0.5g |
$877.0 | 2025-03-15 | |
| Enamine | EN300-5255961-1.0g |
3-cyclohexyl-2-methylbutan-1-amine |
1486850-32-1 | 95.0% | 1.0g |
$914.0 | 2025-03-15 | |
| Enamine | EN300-5255961-2.5g |
3-cyclohexyl-2-methylbutan-1-amine |
1486850-32-1 | 95.0% | 2.5g |
$1791.0 | 2025-03-15 | |
| Enamine | EN300-5255961-5.0g |
3-cyclohexyl-2-methylbutan-1-amine |
1486850-32-1 | 95.0% | 5.0g |
$2650.0 | 2025-03-15 | |
| Enamine | EN300-5255961-10.0g |
3-cyclohexyl-2-methylbutan-1-amine |
1486850-32-1 | 95.0% | 10.0g |
$3929.0 | 2025-03-15 |
3-Cyclohexyl-2-methylbutan-1-amine Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
Additional information on 3-Cyclohexyl-2-methylbutan-1-amine
3-Cyclohexyl-2-methylbutan-1-amine: A Comprehensive Overview
3-Cyclohexyl-2-methylbutan-1-amine, also known by its CAS number 1486850-32-1, is a versatile organic compound with significant applications in various fields of chemistry. This compound belongs to the class of amines, specifically secondary amines, and its structure consists of a cyclohexyl group attached to a butanamine backbone. The presence of the cyclohexyl group imparts unique physical and chemical properties to the molecule, making it an interesting subject for both academic research and industrial applications.
The molecular formula of 3-Cyclohexyl-2-methylbutan-1-amine is C11H23N, and its molecular weight is approximately 175.3 g/mol. The compound exists as a colorless liquid with a characteristic amine odor. Its boiling point is around 140°C, and it is sparingly soluble in water but readily soluble in organic solvents such as ethanol and dichloromethane. These physical properties make it suitable for use in various synthetic reactions and as an intermediate in the production of more complex molecules.
Recent studies have highlighted the potential of 3-Cyclohexyl-2-methylbutan-1-amine in the field of medicinal chemistry. Researchers have explored its role as a building block for the synthesis of bioactive compounds, including potential drug candidates. For instance, its ability to form stable amide bonds has been leveraged in the development of peptide-based therapeutics. Additionally, its cyclohexyl group contributes to the compound's lipophilicity, which is a desirable property for enhancing drug absorption and bioavailability.
In the realm of materials science, 3-Cyclohexyl-2-methylbutan-1-amine has been investigated for its potential as a precursor in the synthesis of advanced polymers and surfactants. Its amine functionality allows for easy modification and cross-linking, making it a valuable component in the development of high-performance materials. Furthermore, its ability to act as a catalyst in certain polymerization reactions has been reported in recent literature, underscoring its versatility in industrial applications.
The synthesis of 3-Cyclohexyl-2-methylbutan-1-amine typically involves multi-step processes that combine alkylation and reduction reactions. One common approach involves the alkylation of cyclohexylamine with an appropriate alkyl halide followed by reduction to yield the desired product. The optimization of these reaction conditions has been a focus of recent research efforts, with studies aiming to improve yield and reduce production costs.
In terms of safety considerations, while 3-Cyclohexyl-2-methylbutan-1-amine is not classified as a hazardous material under normal conditions, it should be handled with care due to its volatility and potential irritant properties. Proper ventilation and personal protective equipment are recommended during handling and storage.
The demand for 3-Cyclohexyl-2-methylbutan-1-amine continues to grow due to its diverse applications across various industries. As research into its properties and uses advances, it is anticipated that this compound will play an increasingly important role in both academic and industrial settings.
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